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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers new to the

field of flavonoid research, with a specific focus on rutin hydrate. Rutin, a glycoside of the

flavonoid quercetin, is a naturally occurring compound found in a variety of plants, including

buckwheat, citrus fruits, and asparagus.[1] It is recognized for its wide range of biological

activities, including antioxidant, anti-inflammatory, neuroprotective, and antidiabetic properties.

[1][2] This guide provides a detailed overview of its core properties, experimental protocols for

its evaluation, and an exploration of the key signaling pathways it modulates.

Core Properties and Data Presentation
A thorough understanding of the physicochemical properties of rutin hydrate is fundamental

for its application in research. The following tables summarize key quantitative data related to

its identity, solubility, and biological activities.

Table 1: Physicochemical Properties of Rutin Hydrate
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Property Value Reference

Synonyms
Rutoside hydrate, Quercetin-3-

O-rutinoside hydrate, Sophorin
[3]

Molecular Formula C₂₇H₃₀O₁₆ • xH₂O [3]

Molecular Weight 610.52 g/mol (anhydrous)

Appearance
Light yellow to yellow-green

crystalline powder

Melting Point 195 °C (decomposes)

UV/Vis. λmax 257, 359 nm

Storage
Room temperature, protect

from light

Stability ≥ 4 years at room temperature

Table 2: Solubility of Rutin Hydrate

Solvent Solubility Reference

Water (cold)
Sparingly soluble (1g in

8000ml)

Water (boiling) Soluble (1g in 200ml)

Methanol Soluble (1g in 7ml)

Ethanol Soluble

Dimethyl Sulfoxide (DMSO) ~25 mg/mL

Dimethylformamide (DMF) ~30 mg/mL

Chloroform, Ether, Benzene Insoluble

Table 3: Antioxidant Activity of Rutin Hydrate
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Assay IC₅₀ Value (µg/mL) Reference

DPPH Radical Scavenging 9.65 ± 0.06

ABTS Radical Scavenging 4.68 ± 1.24

ABTS Radical Scavenging 4.54 ± 0.02

Table 4: Anti-inflammatory Activity of Rutin Hydrate

Model System Biomarker
Rutin Hydrate
Concentration/
Dose

% Inhibition /
Effect

Reference

Lipopolysacchari

de (LPS)-

stimulated

mouse mastitis

model

TNF-α, IL-6
25, 50, 100

mg/kg

Dose-dependent

decrease in

cytokine levels

Adjuvant-induced

arthritic rats
TNF-α, IL-1β 15 mg/kg

Significant

lowering of

cytokine levels

Advanced

glycation end

products (AGEs)-

stimulated

human

chondrocytes

IL-6, TNF-α,

PGE₂
Dose-dependent

Decrease in

inflammatory

mediators

Socially defeated

mice
TNF-α, IL-6 Not specified

Reduction in

brain cytokine

concentrations

Key Signaling Pathways Modulated by Rutin
Hydrate
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Rutin hydrate exerts its biological effects through the modulation of several critical signaling

pathways. Understanding these pathways is crucial for elucidating its mechanism of action and

identifying potential therapeutic targets.

The Nrf2/ARE Antioxidant Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central

role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept in the

cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.

Upon exposure to oxidative stress or in the presence of Nrf2 activators like rutin, Nrf2

dissociates from Keap1 and translocates to the nucleus. In the nucleus, it binds to the

Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes,

leading to their transcription. Rutin has been shown to activate the Nrf2 pathway, leading to the

upregulation of downstream antioxidant enzymes such as heme oxygenase-1 (HO-1).
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Rutin hydrate activates the Nrf2 antioxidant pathway.

The NF-κB Inflammatory Pathway
The Nuclear Factor-kappa B (NF-κB) is a key transcription factor that regulates the expression

of numerous genes involved in inflammation, immunity, and cell survival. In an inactive state,

NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Pro-inflammatory

stimuli, such as lipopolysaccharide (LPS) or cytokines like TNF-α, trigger a signaling cascade

that leads to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to

translocate to the nucleus, where it binds to specific DNA sequences and initiates the

transcription of pro-inflammatory genes, including TNF-α, IL-6, and COX-2. Rutin has been
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demonstrated to inhibit the activation of the NF-κB pathway, thereby reducing the production of

these inflammatory mediators.
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Rutin hydrate inhibits the NF-κB inflammatory pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments commonly used to assess

the antioxidant and anti-inflammatory properties of rutin hydrate.

Antioxidant Activity Assays
A common workflow for assessing antioxidant activity involves preparing the sample and

reagents, performing the assay, and then calculating the scavenging activity and IC₅₀ value.
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General workflow for antioxidant capacity assays.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay
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This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the

stable DPPH radical.

Materials:

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or Ethanol)

Rutin hydrate

96-well microplate

Microplate reader

Protocol:

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

Prepare a stock solution of rutin hydrate in a suitable solvent (e.g., DMSO or methanol).

Perform serial dilutions of the rutin hydrate stock solution to obtain a range of

concentrations.

In a 96-well plate, add a specific volume of each rutin hydrate dilution to individual wells.

Add the DPPH working solution to each well.

Include a control well containing only the solvent and DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Calculate the percentage of radical scavenging activity using the following formula: %

Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x

100
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Plot the percentage of scavenging activity against the corresponding rutin hydrate
concentrations to determine the IC₅₀ value (the concentration required to scavenge 50% of

the DPPH radicals).

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging

Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical

cation (ABTS•⁺).

Materials:

ABTS diammonium salt

Potassium persulfate

Methanol (or Ethanol)

Rutin hydrate

96-well microplate

Microplate reader

Protocol:

Prepare the ABTS radical cation (ABTS•⁺) solution by mixing equal volumes of ABTS

stock solution (e.g., 7 mM) and potassium persulfate solution (e.g., 2.45 mM).

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

This allows for the complete formation of the radical cation.

Dilute the ABTS•⁺ solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at

734 nm.

Prepare a stock solution of rutin hydrate and perform serial dilutions as described for the

DPPH assay.
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In a 96-well plate, add a small volume of each rutin hydrate dilution to individual wells.

Add the diluted ABTS•⁺ solution to each well.

Incubate the plate at room temperature for a short period (e.g., 6 minutes).

Measure the absorbance at 734 nm.

Calculate the percentage of scavenging activity and the IC₅₀ value as described for the

DPPH assay.

Anti-inflammatory Activity Assays
1. Measurement of TNF-α and IL-6 Inhibition in Cell Culture

This protocol describes a general method for assessing the anti-inflammatory effects of rutin
hydrate on cultured cells, such as macrophages (e.g., RAW 264.7) or peripheral blood

mononuclear cells (PBMCs), stimulated with an inflammatory agent like LPS.

Materials:

Cell line (e.g., RAW 264.7 macrophages)

Complete cell culture medium

Rutin hydrate

Lipopolysaccharide (LPS)

ELISA kits for TNF-α and IL-6

96-well cell culture plates

Protocol:

Seed the cells in a 96-well plate at an appropriate density and allow them to adhere

overnight.
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Prepare a stock solution of rutin hydrate in a cell culture-compatible solvent (e.g., DMSO,

ensuring the final concentration in the well is non-toxic, typically ≤ 0.1%).

Pre-treat the cells with various concentrations of rutin hydrate for a specific duration (e.g.,

1-2 hours).

Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a

control group without LPS stimulation and a group with LPS stimulation but without rutin
hydrate treatment.

Incubate the cells for an appropriate time (e.g., 18-24 hours) to allow for cytokine

production.

Collect the cell culture supernatant.

Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available

ELISA kits, following the manufacturer's instructions.

Determine the percentage of inhibition of cytokine production by rutin hydrate at each

concentration compared to the LPS-stimulated control.

Analysis of Signaling Pathways
1. Western Blotting for Nrf2 and NF-κB Pathway Proteins

Western blotting is a widely used technique to detect and quantify the expression levels of

specific proteins, allowing for the investigation of signaling pathway activation.

Materials:

Cell or tissue lysates

Protein assay kit (e.g., BCA)

SDS-PAGE gels

Electrophoresis and blotting apparatus
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PVDF or nitrocellulose membranes

Primary antibodies (e.g., anti-Nrf2, anti-Keap1, anti-NF-κB p65, anti-phospho-IκBα, anti-β-

actin)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Protocol:

Cell/Tissue Lysis: Treat cells or tissues as required for the experiment (e.g., with rutin
hydrate and/or an inflammatory stimulus). Lyse the cells or tissues in a suitable lysis

buffer containing protease and phosphatase inhibitors to extract total protein. For nuclear

translocation studies, perform nuclear and cytoplasmic fractionation.

Protein Quantification: Determine the protein concentration of each lysate using a protein

assay kit.

SDS-PAGE: Denature equal amounts of protein from each sample and separate them by

size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA

in TBST) to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to

the target protein (e.g., Nrf2, NF-κB p65) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane and then incubate it with an HRP-

conjugated secondary antibody that recognizes the primary antibody.

Detection: Add a chemiluminescent substrate to the membrane and visualize the protein

bands using an imaging system.
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Analysis: Quantify the band intensities using densitometry software. Normalize the

expression of the target protein to a loading control (e.g., β-actin) to ensure equal protein

loading.

This guide provides a foundational understanding of rutin hydrate for researchers entering the

field of flavonoid research. By utilizing the provided data, protocols, and pathway diagrams,

scientists can effectively design and execute experiments to further explore the therapeutic

potential of this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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